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Compound of Interest

Compound Name: N-Boc-2-iodoaniline

Cat. No.: B062990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-Boc-2-iodoaniline, a key reagent in

synthetic organic chemistry. This document outlines its chemical properties, including its CAS

number and molecular weight, and serves as a resource for its application in research and

development.

Core Chemical Data
N-Boc-2-iodoaniline, also known by its IUPAC name tert-butyl N-(2-iodophenyl)carbamate, is

a valuable building block in the synthesis of a variety of organic compounds.[1] Its chemical

structure incorporates a Boc-protecting group on an aniline ring, which is substituted with

iodine at the ortho position. This combination of functional groups allows for a wide range of

chemical transformations.

A summary of its key identifiers and properties is provided in the table below for quick

reference.
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Identifier Value Source

CAS Number 161117-84-6 [1][2][3][4][5]

Molecular Formula C11H14INO2 [1][2]

Molecular Weight 319.14 g/mol [1][2][5]

IUPAC Name
tert-butyl N-(2-

iodophenyl)carbamate
[1]

Synonyms

1-(tert-

Butoxycarbonylamino)-2-

iodobenzene

[5]

Experimental Protocols and Applications
Due to the specific nature of N-Boc-2-iodoaniline as a synthetic intermediate, detailed

experimental protocols are often found within the context of specific research papers outlining

its use in the synthesis of more complex molecules. Further investigation into chemical

literature databases is recommended to identify specific reaction conditions and methodologies

relevant to your research interests.

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the utilization of N-Boc-2-
iodoaniline in a typical cross-coupling reaction, a common application for this type of

molecule.
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Caption: Generalized workflow for a Suzuki cross-coupling reaction using N-Boc-2-
iodoaniline.

This guide serves as a foundational resource for understanding the core properties of N-Boc-2-
iodoaniline. For specific experimental details and advanced applications, consulting peer-

reviewed scientific literature is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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